Cas no 2680771-98-4 (benzyl N-(4-methoxypent-1-yn-3-yl)carbamate)

• Product Name: benzyl N-(4-methoxypent-1-yn-3-yl)carbamate
• CAS No: 2680771-98-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5649841
• PubChem ID: 165906801
• Update Time: 2025-10-30

benzyl N-(4-methoxypent-1-yn-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680771-98-4
• EN300-28278098
• benzyl N-(4-methoxypent-1-yn-3-yl)carbamate

• Inchi： 1S/C14H17NO3/c1-4-13(11(2)17-3)15-14(16)18-10-12-8-6-5-7-9-12/h1,5-9,11,13H,10H2,2-3H3,(H,15,16)
• InChI Key： WVIDTPNYPCULSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C(C#C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4-methoxypent-1-yn-3-yl)carbamate

Research Briefing on Benzyl N-(4-methoxypent-1-yn-3-yl)carbamate (CAS: 2680771-98-4) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(4-methoxypent-1-yn-3-yl)carbamate (CAS: 2680771-98-4) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate and alkyne functional groups, has shown potential in various applications, including drug discovery, medicinal chemistry, and bioconjugation. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of benzyl N-(4-methoxypent-1-yn-3-yl)carbamate as a versatile intermediate in the synthesis of more complex molecules. Its alkyne moiety, in particular, makes it a valuable building block for click chemistry reactions, which are widely used in drug development and bioconjugation strategies. Researchers have successfully employed this compound in the synthesis of novel drug candidates, leveraging its reactivity to create targeted therapies for diseases such as cancer and infectious diseases.

In one notable study, benzyl N-(4-methoxypent-1-yn-3-yl)carbamate was used as a key intermediate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in cancer progression. The compound's ability to undergo selective modifications allowed researchers to design inhibitors with high specificity and potency, demonstrating its utility in medicinal chemistry. Additionally, its stability under physiological conditions makes it a promising candidate for further preclinical evaluation.

Another area of interest is the compound's potential in bioconjugation applications. The alkyne group of benzyl N-(4-methoxypent-1-yn-3-yl)carbamate can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of bioorthogonal chemistry. This property has been exploited to label biomolecules, such as proteins and nucleic acids, for imaging and diagnostic purposes. Recent advancements in this field have underscored the compound's role in developing next-generation diagnostic tools and targeted drug delivery systems.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of benzyl N-(4-methoxypent-1-yn-3-yl)carbamate. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore more efficient methodologies. Recent efforts have focused on catalytic approaches and green chemistry principles to improve the compound's accessibility for large-scale applications. These advancements are expected to further enhance its utility in pharmaceutical research and development.

In conclusion, benzyl N-(4-methoxypent-1-yn-3-yl)carbamate (CAS: 2680771-98-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for drug discovery and bioconjugation. Ongoing studies continue to uncover new applications and refine its synthesis, positioning it as a compound of significant interest for future research. As the field progresses, further investigations into its biological activity and therapeutic potential will be essential to fully realize its capabilities.